Cas no 2624141-04-2 (3-methyl(nitroso)aminocyclobutane-1-carboxylic acid)

• Product Name: 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid
• CAS No: 2624141-04-2
• MF: C₆H₁₀N₂O₃
• MW: 158.155201435089
• CID: 5639237
• PubChem ID: 165904858
• Update Time: 2025-07-21

3-methyl(nitroso)aminocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2624141-04-2
• EN300-27752284
• 3-[methyl(nitroso)amino]cyclobutane-1-carboxylic acid
• 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid

• Inchi： 1S/C6H10N2O3/c1-8(7-11)5-2-4(3-5)6(9)10/h4-5H,2-3H2,1H3,(H,9,10)
• InChI Key： LFSOGZFSSMIISC-UHFFFAOYSA-N
• SMILES： OC(C1CC(C1)N(C)N=O)=O

Computed Properties

• Exact Mass: 158.06914219g/mol
• Monoisotopic Mass: 158.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 70Ų

Additional information on 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid

Introduction to 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid (CAS No. 2624141-04-2)

3-methyl(nitroso)aminocyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2624141-04-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and bioorganic synthesis. This compound belongs to the class of nitroso-containing heterocyclic carboxylic acids, which are known for their versatile reactivity and potential biological activity. The presence of both a methyl group and a nitroso functional group on a cyclobutane scaffold imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The structural framework of 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid consists of a cyclobutane ring substituted at the 3-position with a methyl group, while the 1-position bears a carboxylic acid moiety. The nitroso group (-NO) at the nitrogen position introduces significant reactivity, enabling various transformations that are useful in synthetic chemistry. This compound has been explored in recent years for its potential applications in drug discovery, particularly as a building block for more intricate pharmacophores.

In recent years, there has been growing interest in nitroso-containing compounds due to their role as intermediates in the synthesis of bioactive molecules. The nitroso group is particularly noteworthy because it can participate in diverse chemical reactions, including nucleophilic additions, rearrangements, and coupling reactions, which are pivotal in constructing complex molecular architectures. The cyclobutane ring further enhances the utility of this compound by providing a rigid scaffold that can influence the conformation and reactivity of attached functional groups.

One of the most compelling aspects of 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid is its potential application in the development of novel therapeutic agents. Researchers have been investigating its derivatives as candidates for treating various diseases, including cancer and inflammatory disorders. The nitroso group has been shown to interact with biological targets in unique ways, potentially leading to the discovery of new mechanisms of action for existing drugs or entirely new therapeutic strategies.

The synthesis of 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The introduction of the nitroso group requires careful control to avoid unwanted side reactions, such as decomposition or oxidation. However, advances in synthetic methodologies have made it possible to generate this compound with high purity and yield, facilitating its use in downstream applications.

Recent studies have highlighted the importance of understanding the electronic properties of nitroso compounds like 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid. Computational chemistry has played a crucial role in elucidating how these molecules interact with biological systems at the molecular level. By leveraging computational methods, researchers can predict binding affinities, identify potential drug candidates, and optimize synthetic routes with greater efficiency.

The pharmaceutical industry has taken note of these advancements and is actively exploring nitroso-containing compounds for their therapeutic potential. Several companies have initiated programs to develop novel drugs based on nitroso intermediates like 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid, recognizing their unique chemical properties and biological relevance. These efforts are supported by academic research institutions that continue to uncover new applications for this class of compounds.

In addition to its pharmaceutical applications, 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid has found utility in other areas of chemical research. For instance, it serves as a valuable tool for studying reaction mechanisms involving nitroso species, providing insights into how these molecules behave under different conditions. Such studies contribute to our fundamental understanding of organic chemistry and may inspire new synthetic strategies.

The safety and handling of 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid are important considerations for researchers working with this compound. While it is not classified as a hazardous material under standard regulations, appropriate precautions should be taken to ensure safe handling practices are followed. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to laboratory safety protocols.

The future prospects for 3-methyl(nitroso)aminocyclobutane-1-carboxylic acid appear promising as research continues to uncover new applications and refine synthetic methodologies. Collaborative efforts between academia and industry will likely drive innovation in this field, leading to the development of more effective drugs and advanced materials based on this versatile compound.